Cas no 1131614-39-5 (4-((Diethylamino)methyl)-3-iodobenzoic acid)

4-((Diethylamino)methyl)-3-iodobenzoic acid is a halogenated benzoic acid derivative featuring a diethylaminomethyl substituent at the 4-position and an iodine atom at the 3-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the iodine moiety. The diethylaminomethyl group enhances solubility in organic solvents, while the carboxylic acid functionality allows for further derivatization. Its structural features make it a valuable intermediate for constructing complex molecules, including potential bioactive compounds. The iodine atom also enables its use in radiolabeling applications, broadening its utility in medicinal chemistry and material science.

4-((Diethylamino)methyl)-3-iodobenzoic acid structure

1131614-39-5 structure

Product Name:4-((Diethylamino)methyl)-3-iodobenzoic acid

CAS No:1131614-39-5

MF:C₁₂H₁₆INO₂

MW:333.165415763855

MDL:MFCD11110795

CID:1015733

PubChem ID:44828837

Update Time:2025-06-07

4-((Diethylamino)methyl)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-((Diethylamino)methyl)-3-iodobenzoic acid
- 4-(diethylaminomethyl)-3-iodobenzoic acid
- 4-(diethylaminomethyl)-3-iodanyl-benzoic acid
- AK130399
- CTK8E2131
- FT-0659218
- KB-145162
- SBB067869
- SB82957
- 4-[(Diethylamino)methyl]-3-iodobenzoic acid
- DB-060410
- 1131614-39-5
- A802881
- DTXSID00660926
- 4-((diethylamino)methyl)-3-iodobenzoicacid
- AKOS015843286
- MDL： MFCD11110795
- Inchi： 1S/C12H16INO2/c1-3-14(4-2)8-10-6-5-9(12(15)16)7-11(10)13/h5-7H,3-4,8H2,1-2H3,(H,15,16)
- InChI Key： LJAILOXBKIZGIL-UHFFFAOYSA-N
- SMILES： IC1C=C(C(=O)O)C=CC=1CN(CC)CC

Computed Properties

Exact Mass: 333.02258g/mol
Monoisotopic Mass: 333.02258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 40.5Å²

4-((Diethylamino)methyl)-3-iodobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094494-1g	4-((Diethylamino)methyl)-3-iodobenzoic acid	1131614-39-5	95%	1g	$565.76	2023-09-04
eNovation Chemicals LLC	D540435-1g	4-((DiethylaMino)Methyl)-3-iodobenzoic acid	1131614-39-5	97%	1g	$952	2024-05-23
eNovation Chemicals LLC	D540435-250mg	4-((DiethylaMino)Methyl)-3-iodobenzoic acid	1131614-39-5	97%	250mg	$650	2025-03-03
eNovation Chemicals LLC	D540435-250mg	4-((DiethylaMino)Methyl)-3-iodobenzoic acid	1131614-39-5	97%	250mg	$650	2025-02-27
Ambeed	A762377-1g	4-((Diethylamino)methyl)-3-iodobenzoic acid	1131614-39-5	95+%	1g	$539.0	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1657066-5g	4-((Diethylamino)methyl)-3-iodobenzoic acid	1131614-39-5	98%	5g	￥32432.00	2024-08-09
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